Cas no 1260802-03-6 (2-(3-chloro-2-fluorophenyl)pyrrolidine)

2-(3-Chloro-2-fluorophenyl)pyrrolidine is a fluorinated pyrrolidine derivative with a chloro-fluorophenyl substituent, offering unique structural and electronic properties for synthetic and pharmaceutical applications. The presence of both chlorine and fluorine atoms on the phenyl ring enhances its reactivity and potential as an intermediate in organofluorine chemistry. The pyrrolidine moiety contributes to conformational rigidity, making it valuable in the design of bioactive molecules. This compound is particularly useful in medicinal chemistry for the development of receptor-targeted ligands or enzyme inhibitors due to its balanced lipophilicity and steric profile. Its high purity and stability ensure reliable performance in research and industrial synthesis.
2-(3-chloro-2-fluorophenyl)pyrrolidine structure
1260802-03-6 structure
Product Name:2-(3-chloro-2-fluorophenyl)pyrrolidine
CAS No:1260802-03-6
MF:C10H11ClFN
MW:199.652445077896
CID:5912144
PubChem ID:53403584
Update Time:2025-10-30

2-(3-chloro-2-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-chloro-2-fluorophenyl)pyrrolidine
    • EN300-1968440
    • 1260802-03-6
    • AKOS017516515
    • SCHEMBL22456327
    • Pyrrolidine, 2-(3-chloro-2-fluorophenyl)-
    • MDL: MFCD11848591
    • Inchi: 1S/C10H11ClFN/c11-8-4-1-3-7(10(8)12)9-5-2-6-13-9/h1,3-4,9,13H,2,5-6H2
    • InChI Key: VBJDRWIGOXLCAG-UHFFFAOYSA-N
    • SMILES: N1CCCC1C1=CC=CC(Cl)=C1F

Computed Properties

  • Exact Mass: 199.0564052g/mol
  • Monoisotopic Mass: 199.0564052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12Ų

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Additional information on 2-(3-chloro-2-fluorophenyl)pyrrolidine

Comprehensive Overview of 2-(3-chloro-2-fluorophenyl)pyrrolidine (CAS No. 1260802-03-6): Properties, Applications, and Research Insights

The compound 2-(3-chloro-2-fluorophenyl)pyrrolidine (CAS No. 1260802-03-6) is a fluorinated and chlorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidine ring and halogenated phenyl group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of 2-(3-chloro-2-fluorophenyl)pyrrolidine", "CAS 1260802-03-6 applications", and "fluorinated pyrrolidine derivatives", reflecting its relevance in drug discovery and material science.

One of the key reasons for the growing interest in 2-(3-chloro-2-fluorophenyl)pyrrolidine is its potential role in the development of central nervous system (CNS) therapeutics. The pyrrolidine scaffold is a common motif in neuromodulators, and the addition of halogen atoms enhances metabolic stability and binding affinity. Recent studies have explored its utility in targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Searches for "GPCR modulators with halogenated pyrrolidines" and "CNS drug candidates 2024" highlight the compound's alignment with current research trends.

From a synthetic chemistry perspective, CAS 1260802-03-6 exemplifies the importance of halogen-bonding interactions in molecular design. The 3-chloro-2-fluoro substitution pattern on the phenyl ring offers steric and electronic tuning capabilities, a feature often queried as "ortho-fluorine effects in drug design". This property is particularly valuable in optimizing ligand-receptor interactions, a recurring theme in forums discussing "next-generation pharmaceutical intermediates".

Environmental and regulatory considerations also shape discussions around 2-(3-chloro-2-fluorophenyl)pyrrolidine. While not classified as hazardous, its halogenated structure prompts queries about "green chemistry approaches for fluorinated compounds" and "biodegradability of pyrrolidine derivatives". Innovations in catalytic fluorination methods—frequently searched alongside CAS 1260802-03-6—demonstrate the industry's shift toward sustainable synthesis.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), with researchers often seeking "spectral data for 2-(3-chloro-2-fluorophenyl)pyrrolidine". The chloro-fluoro aromatic system produces distinct splitting patterns, making it a case study for educational content on "interpreting halogenated compound spectra"—a popular topic in chemistry e-learning platforms.

In material science, derivatives of 1260802-03-6 have been investigated for organic electronic applications, coinciding with rising searches for "fluorinated materials for OLEDs". The compound's ability to influence electron transport properties through its polarized C-F bond aligns with the demand for high-performance semiconducting polymers.

Future directions for 2-(3-chloro-2-fluorophenyl)pyrrolidine research may focus on AI-assisted molecular optimization, a trending search phrase in 2024. Computational studies leveraging machine learning for heterocyclic compound design could unlock novel applications, further cementing this compound's role in interdisciplinary innovation.

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